1. Home
  2. Product
  3. Reference Standards
  4. (3β,22S)-Dihydroxy Cholesterol
(3β,22S)-Dihydroxy Cholesterol (3β,22S)-Dihydroxy Cholesterol
Brand Name: Vulcanchem
CAS No.: 26649-05-8
VCID: VC0121500
InChI: InChI=1S/C27H46O3/c1-17(2)6-11-24(29)27(5,30)23-10-9-21-20-8-7-18-16-19(28)12-14-25(18,3)22(20)13-15-26(21,23)4/h7,17,19-24,28-30H,6,8-16H2,1-5H3/t19-,20-,21-,22-,23-,24-,25-,26-,27+/m0/s1
SMILES: CC(C)CCC(C(C)(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O)O
Molecular Formula: C27H46O3
Molecular Weight: 418.662

(3β,22S)-Dihydroxy Cholesterol

CAS No.: 26649-05-8

Reference Standards

VCID: VC0121500

Molecular Formula: C27H46O3

Molecular Weight: 418.662

(3β,22S)-Dihydroxy Cholesterol - 26649-05-8

CAS No. 26649-05-8
Product Name (3β,22S)-Dihydroxy Cholesterol
Molecular Formula C27H46O3
Molecular Weight 418.662
IUPAC Name (2R,3S)-2-[(3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylheptane-2,3-diol
Standard InChI InChI=1S/C27H46O3/c1-17(2)6-11-24(29)27(5,30)23-10-9-21-20-8-7-18-16-19(28)12-14-25(18,3)22(20)13-15-26(21,23)4/h7,17,19-24,28-30H,6,8-16H2,1-5H3/t19-,20-,21-,22-,23-,24-,25-,26-,27+/m0/s1
Standard InChIKey ISBSSBGEYIBVTO-OFCXPOQJSA-N
SMILES CC(C)CCC(C(C)(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O)O
Synonyms (3β,22S)-Cholest-5-ene-3,20,22-triol; (22S)-Cholest-5-ene-3β,20,22-triol; (20R,22S)-20,22-Dihydroxycholesterol; 20α,22S-Dihydroxycholesterol;
PubChem Compound 59184514
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19